Cas no 2229636-53-5 (1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole)
1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole
- 2229636-53-5
- EN300-1748604
- 1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole
-
- Inchi: 1S/C9H15N3O/c1-3-12-5-4-8(11-12)13-9(2)6-10-7-9/h4-5,10H,3,6-7H2,1-2H3
- InChI Key: CNDAQDYFWKMQER-UHFFFAOYSA-N
- SMILES: O(C1C=CN(CC)N=1)C1(C)CNC1
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 39.1Ų
1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1748604-0.05g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1748604-0.1g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1748604-0.25g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1748604-0.5g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1748604-1.0g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1748604-2.5g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1748604-5.0g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1748604-10.0g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1748604-1g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1748604-5g |
1-ethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole |
2229636-53-5 | 5g |
$4309.0 | 2023-09-20 |
1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole
Comprehensive Overview of 1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS No. 2229636-53-5)
The compound 1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole, identified by its CAS No. 2229636-53-5, has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyrazole core with an azetidine moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to breakthroughs in treating various diseases or enhancing crop protection.
In the context of current trends, the demand for novel heterocyclic compounds like 1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole is rising, driven by the need for more efficient and sustainable chemical solutions. Searches for terms such as "azetidine derivatives in drug design" and "pyrazole-based agrochemicals" reflect growing interest in this niche. The compound's molecular structure offers versatility, allowing for modifications that could optimize its pharmacokinetic properties or environmental compatibility.
From a synthetic chemistry perspective, the preparation of CAS No. 2229636-53-5 involves multi-step organic reactions, often requiring careful optimization of conditions to achieve high yields. Recent publications highlight innovative methods for introducing the azetidine-3-yloxy group, a key feature of this molecule. These advancements align with the broader push toward green chemistry, as researchers seek to minimize waste and energy consumption during synthesis.
The potential applications of 1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole extend beyond traditional uses. With the rise of computational chemistry and AI-assisted drug discovery, this compound has been screened virtually against numerous biological targets. Preliminary data suggest possible interactions with enzymes or receptors relevant to neurological disorders or metabolic diseases, though further validation is needed. This aligns with frequent search queries like "small molecules for CNS targets" and "next-generation crop protection chemicals."
Quality control and analytical characterization of CAS No. 2229636-53-5 are critical for its reliable use in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols ensure that the compound meets the stringent standards required for preclinical studies, addressing common concerns about batch-to-batch consistency in specialty chemicals.
Looking ahead, the future of 1-ethyl-3-(3-methylazetidin-3-yl)oxy-1H-pyrazole research appears promising. Collaborations between academic institutions and industrial partners could accelerate its development into practical applications. As interest in sustainable chemistry and precision agriculture grows, this compound may play a role in addressing global challenges while adhering to evolving regulatory frameworks.
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